N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1-(p-tolyl)methanesulfonamide

• IUPAC Name: 1-(4-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C19H30N2O2S2/c1-16-2-4-18(5-3-16)15-25(22,23)20-14-17-6-10-21(11-7-17)19-8-12-24-13-9-19/h2-5,17,19-20H,6-15H2,1H3
• InChI Key: DBXWMHAAPHHXKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NCC2CCN(CC2)C3CCSCC3
• Molecular Formula: C19H30N2O2S2
• Molecular Weight: 382.6 g/mol

Description

N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1-(p-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H30N2O2S2 and its molecular weight is 382.58. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications and Synthesis

Nicotinium methane sulfonate (NMS), a bio-renewable protic ionic liquid with both acid and base functional groups, exhibits excellent catalytic activity in the one-pot synthesis of 2-amino-3-cyanopyridines from malononitrile, aromatic aldehydes, methyl ketones, and ammonium acetate under solvent-free conditions. NMS is highlighted for its recyclability and efficiency in synthesis processes, offering a nature-based catalyst for chemical reactions (Tamaddon & Azadi, 2018).

Molecular and Supramolecular Structures

Research into N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide has shed light on their molecular and supramolecular structures. These studies have provided insights into the potential of these compounds for metal coordination, exploring the nuances of their structural arrangements and hydrogen bonding interactions (Jacobs, Chan, & O'Connor, 2013).

Receptor Selectivity and Multireceptor Profile

Research on N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines has identified compounds with selective 5-HT7 receptor antagonism and multimodal 5-HT/dopamine receptor ligand properties. This highlights the potential for designing selective ligands or multifunctional agents for treating complex diseases, demonstrating distinct antidepressant-like and pro-cognitive properties in vivo (Canale et al., 2016).

Structural Studies and Material Science

A study on nimesulidetriazole derivatives, including structural analysis through X-ray powder diffraction, highlights the impact of substitution on supramolecular assembly. Such research contributes to the understanding of molecular interactions and the development of materials with specific properties (Dey et al., 2015).